Cas no 1909314-33-5 (5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride)
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 5-methoxy-2-(4-piperidinyloxy)-, hydrochloride (1:2)
- 5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride
-
- MDL: MFCD29906958
- Inchi: 1S/C11H16N2O2.ClH/c1-14-10-2-3-11(13-8-10)15-9-4-6-12-7-5-9;/h2-3,8-9,12H,4-7H2,1H3;1H
- InChI Key: ZGPYIAJPZOBSMT-UHFFFAOYSA-N
- SMILES: O(C1CCNCC1)C1N=CC(OC)=CC=1.Cl
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01044045-1g |
5-Methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 1g |
¥4893.0 | 2023-03-19 | |
| Enamine | EN300-260897-1g |
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 1g |
$986.0 | 2023-09-14 | |
| Enamine | EN300-260897-5g |
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 5g |
$2858.0 | 2023-09-14 | |
| Enamine | EN300-260897-10g |
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 10g |
$4236.0 | 2023-09-14 | |
| Ambeed | A1083264-1g |
5-Methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 1g |
$713.0 | 2024-04-22 | |
| Enamine | EN300-260897-0.05g |
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 0.05g |
$229.0 | 2024-06-18 | |
| Enamine | EN300-260897-0.1g |
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 0.1g |
$342.0 | 2024-06-18 | |
| Enamine | EN300-260897-0.25g |
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 0.25g |
$487.0 | 2024-06-18 | |
| Enamine | EN300-260897-0.5g |
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 0.5g |
$768.0 | 2024-06-18 | |
| Enamine | EN300-260897-1.0g |
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride |
1909314-33-5 | 95% | 1.0g |
$986.0 | 2024-06-18 |
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride
Research Brief on 5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride (CAS: 1909314-33-5)
5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride (CAS: 1909314-33-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.
The compound has been investigated for its role as a selective inhibitor or modulator of specific biological targets. Recent publications indicate that its structural features, including the piperidin-4-yloxy moiety and the methoxy-substituted pyridine ring, contribute to its binding affinity and selectivity. For instance, a 2023 study demonstrated its efficacy in modulating certain kinase pathways, suggesting potential applications in oncology and inflammatory diseases.
In terms of synthesis, recent advancements have optimized the production of 5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride, with improved yields and purity. A 2024 paper detailed a novel catalytic method that reduces byproduct formation, enhancing the scalability of the process. This is particularly relevant for industrial applications where cost-effective and large-scale production is critical.
Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Data from preclinical models indicate favorable absorption and distribution profiles, although further optimization may be required to address certain metabolic liabilities. These findings are crucial for advancing the compound into clinical trials.
In conclusion, 5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride represents a promising candidate for further drug development. Its unique chemical structure and biological activity warrant continued investigation, particularly in the context of targeted therapies. Future research should focus on elucidating its mechanism of action and exploring its potential in combination therapies.
1909314-33-5 (5-methoxy-2-(piperidin-4-yloxy)pyridine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)